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The table below summarizes key intrinsic magnetic properties of orthorhombic Fe3C from first-principles

calculations and experimental measurements.

Property
Value
(Calculated)

Value
(Experimental)

Notes / Conditions

Saturation Magnetic
Moment

5.56 μB/f.u. [1] - GGA(PBE) calculation;

Moments on Fe atoms: 1.93-
2.01 μB/atom [1]

Curie Temperature ((T_C)) - 481 K - 483 K [1] -

Magnetocrystalline
Anisotropy Constant
((K_1))

- 0.405 MJ/m³ [1] Measured at 5 K [1]

Magnetocrystalline
Anisotropy Energy (MAE)

Varies with
composition [1]

0.74 ± 0.1 MJ/m³
[1]

Experimental value for ortho-
Co₃C; MAE can be tuned via

Fe/Co ratio [1]

Coercivity ((H_c)) - 69.6 - 279.6 Oe

[2]

Highly dependent on

microstructure (e.g., flake
thickness) [2]
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Property
Value
(Calculated)

Value
(Experimental)

Notes / Conditions

Saturation Magnetization
((M_s))

- 97.7 - 128.3

emu/g [2]

Highly dependent on

microstructure (e.g., flake
thickness) [2]

Experimental Protocols for Synthesis &
Characterization

Here are detailed methodologies for key experiments cited in the search results.

Synthesis of 2D Fe₃C Microflakes via Solid-State Phase
Transformation

This protocol describes a method to produce anisotropic Fe₃C microflakes with controlled thickness for

enhanced magnetic properties [2].

Step 1: Precursor Preparation
Material: Use a eutectoid steel (0.77 wt% Carbon) as the starting material.
Cutting: Cut the steel into cuboids (e.g., 20 × 10 × 5 mm³).

Austenitization: Anneal the precursors at 800°C for 3 hours to achieve a fully austenitic
structure [2].

Step 2: Isothermal Quenching
Process: Transfer the austenitized precursors to a molten salt bath.

Key Parameter: Hold the precursors at a specific isothermal quenching temperature (typically
between 550°C and 700°C) to transform austenite into pearlitic structures (pearlite, sorbite, or

troostite). The quenching temperature directly determines the resulting cementite thickness [2].
Step 3: Electrochemical Dealloying

Setup: Use the quenched precursor as an electrode in an electrochemical workstation.
Solution: Use an aqueous solution of KCl and C₆H₅Na₃O₇ (sodium citrate) as the electrolyte

[2].
Process: Apply a constant voltage (-0.4 V) to selectively dissolve the ferrite phase, leaving

behind a network of 2D Fe₃C microflakes [2].
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Characterization of Magnetic Properties

These are standard techniques for measuring the magnetic properties summarized in the first table.

Vibrating Sample Magnetometry (VSM) / Superconducting Quantum Interference Device
(SQUID) Magnetometry

Purpose: Measure magnetic hysteresis loops (M-H curves) to determine saturation
magnetization ((M_s)) and coercivity ((H_c)) [2].
Protocol: A small sample is placed in a uniform, time-varying magnetic field. The magnetic

moment of the sample is measured as a function of the applied external field, generating a
hysteresis loop from which (M_s) and (H_c) are extracted [2].

Ferromagnetic Resonance (FMR) or Torque Magnetometry
Purpose: Determine the magnetocrystalline anisotropy energy (MAE) and easy axis of

magnetization [1].
Protocol (Conceptual): For FMR, the sample is placed in a microwave cavity within a static

magnetic field. The resonance condition is measured as the field orientation changes, revealing
the anisotropy fields. Torque magnetometry directly measures the torque experienced by a

sample when its magnetization is not aligned with an applied magnetic field.

The following diagram illustrates the synthesis workflow for creating 2D Fe₃C microflakes.
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Eutectoid Steel (0.77 wt% C)

Austenitization
800°C for 3 hours

Isothermal Quenching
(550°C to 700°C)

Electrochemical Dealloying
Constant Voltage: -0.4 V

2D Fe₃C Microflakes
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Research Implications & Material Design

The research highlights that Fe₃C's magnetic properties are not fixed but can be engineered for specific

applications.

Tuning Magnetic Properties: The magnetocrystalline anisotropy (MAE) can be significantly

enhanced by forming solid solutions, such as (Fe,Co)₃C [1]. Furthermore, substituting carbon with
boron in the lattice can raise the Curie temperature ((T_C)) and improve phase stability [1].

Influence of External Magnetic Fields: High magnetic fields can thermodynamically stabilize the
ferromagnetic α-Fe phase, altering the Fe-Fe₃C phase diagram. Studies show that a magnetic field

can increase the α–γ transition temperature ((Ac1)) at a rate of about 1.4 to 1.5 K/T [3].
Application in Microwave Absorption: The 2D Fe₃C microflakes synthesized via the protocol above

exhibit strong shape anisotropy. This allows them to overcome the Snoek's limit, enabling a high
ferromagnetic resonance frequency and making them excellent candidates for high-frequency

microwave absorbers [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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